Cas no 337-03-1 (Flugestone)

Fluoroprogesterone, a chemical, with the molecular formula c21h29fo4.

Flugestone structure

Product Name:Flugestone

CAS No:337-03-1

Molecular Formula:C₂₁H₂₉FO₄

Molecular Weight:364.46

MDL:MFCD01698926

CID:36924

PubChem ID:254765

Flugestone Properties

Names and Identifiers

- Flugestone
- 9-Fluoro-11beta,17-dihydroxyprogesterone
- (8S,9R,10S,11S,13S,14S,17R)-17-acetyl-9-fluoro-11,17-dihydroxy-10,13-dimethyl-1,2,6,7,8,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-3-one
- Flugestona
- Flugestonum
- EINECS 206-412-9
- 9alpha-Fluoro-21-desoxyhydrocortisone
- Pregn-4-ene-3,20-dione, 11-beta,17-dihydroxy-9-alpha-fluoro-
- 9-Fluoro-11.beta.,17-dihydroxyprogesterone
- Syncro-Part (TN)
- NT3ET34748
- Flurogestone
- 11-beta,17-Dihydroxy-9-alpha-fluoropregn-4-ene-3,20-dione
- D07968
- NSC 79327
- Flugestona [INN-Spanish]
- Fluorogestone
- Flugestone NA
- Flugestonum [INN-Latin]
- 9-alpha-Fluoro-21-desoxyhydrocortisone
- PROGESTERONE, 9-FLUORO-11.BETA.,17-DIHYDROXY-
- 9-FLUORO-11.BETA.,17-DIHYDROXYPREGN-4-ENE-3,20-DIONE
- TU50170000
- Flugestone [INN]
- Pregn-4-ene-3,20-dione, 9-fluoro-11,17-dihydroxy-, (11.beta.)-
- Pregn-4-ene-3, 9-fluoro-11.beta.,17-dihydroxy-
- NIOSH/TU5017000
- SCHEMBL3394713
- NSC79327
- PREGN-4-ENE-3,20-DIONE, 9-FLUORO-11BETA.,17-DIHYDROXY-
- NSC-79327
- Pregn-4-ene-3, 9-fluoro-11,17-dihydroxy-, (11.beta.)-
- Q27285041
- OFSXGKOMEGSTSE-BPSSIEEOSA-N
- Flugestone [INN:BAN]
- 337-03-1
- UNII-NT3ET34748
- (11beta)-9-fluoro-11,17-dihydroxypregn-4-ene-3,20-dione
- Flugestone (INN)
- 9-alpha-Fluoro-11-beta,17-alpha-dihydroxyprogesterone
- Pregn-4-ene-3,20-dione, 11-beta,17-alpha-dihydroxy-9-alpha-fluoro-
- (8S,9R,10S,11S,13S,14S,17R)-17-acetyl-9-luoro-11,17-dihydroxy-10,13-dimethyl-1,2,6,7,8,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-3-one
- CHEBI:230630
- +Expand
- MDL： MFCD01698926
- InChIKey： OFSXGKOMEGSTSE-YTAPOSPOSA-N
- Inchi： 1S/C21H29FO4/c1-12(23)20(26)9-7-15-16-5-4-13-10-14(24)6-8-18(13,2)21(16,22)17(25)11-19(15,20)3/h10,15-17,25-26H,4-9,11H2,1-3H3/t15-,16-,17-,18-,19-,20-,21?/m0/s1
- SMILES： O=C1CC[C@@]2(C3([C@@H](O)C[C@@]4([C@@](CC[C@H]4[C@@H]3CCC2=C1)(O)C(=O)C)C)F)C

Computed Properties

Exact Mass: 364.20500
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 1
Monoisotopic Mass: 364.20498756g/mol
Heavy Atom Count: 26
Complexity: 717
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 7
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: 10
Surface Charge: 0
Topological Polar Surface Area: 74.6Å²

Experimental Properties

LogP: 2.90130
PSA: 74.60000

Flugestone Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
eNovation Chemicals LLC	D371769-1g	Flugestone	337-03-1	98%	1g	$690	2022-10-13
TRC	F489690-1mg	Flugestone	337-03-1		1mg	$ 108.00	2023-09-07
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	F924162-1mg	Flugestone	337-03-1	98%	1mg	￥1,398.00	2022-10-10